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Compound of Interest

Compound Name: Einecs 258-578-7

Cat. No.: B15467800 Get Quote

The historical use of organotin compounds, such as Einecs 258-578-7 (tributylstannyl

(Z,7R)-7-hydroxyoctadec-9-enoate), as highly effective biocides in antifouling paints has left a

lasting environmental legacy. While their efficacy in preventing the accumulation of marine

organisms on ship hulls is undisputed, their profound ecotoxicity led to widespread restrictions

and a shift towards alternative antifouling technologies. This guide provides a comparative

environmental impact assessment of tributyltin (TBT), the active component of Einecs 258-
578-7, against modern biocides, including copper-based paints with booster biocides, foul-

release coatings, and natural product-based antifoulants.

Executive Summary
Tributyltin (TBT) compounds are characterized by their high toxicity to a wide range of non-

target marine organisms, persistence in sediments, and endocrine-disrupting effects, leading to

their global ban in many marine applications. Modern alternatives, while generally less

hazardous, are not without their own environmental concerns. Copper-based paints, often

supplemented with booster biocides like Diuron and Irgarol 1051, can still release toxic

substances into the marine environment. Foul-release coatings offer a non-toxic alternative by

creating a surface that prevents organism attachment, but their effectiveness can vary. Natural

product-based biocides are a promising area of research, offering biodegradable and less toxic

options, though their broad-spectrum efficacy and commercial viability are still under

development.
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Quantitative Ecotoxicity Data
The following tables summarize the ecotoxicity of TBT and selected modern antifouling

biocides on various marine organisms. It is important to note that direct comparison of toxicity

values can be challenging due to variations in experimental conditions and tested species.

Table 1: Ecotoxicity of Tributyltin (TBT)

Organism
Group

Species Endpoint
Concentration
(µg/L)

Reference

Fish

Pimephales

promelas

(Fathead

minnow)

96-hour LC50 2.6 - 13 [1]

Invertebrate Daphnia magna
21-day LOEC

(reproduction)
0.2 [1]

Algae
Phytoplankton

communities

Toxicity

Threshold
0.1 [1]

Mollusc

Saccostrea

commercialis

(Oyster)

Shell deformities

Correlated with

tissue levels up

to 27 µg/kg

[1]

Table 2: Ecotoxicity of Modern Antifouling Biocides
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Biocide
Organism
Group

Species Endpoint
Concentrati
on (µg/L)

Reference

Copper Various
Marine

organisms

Toxicity

varies with

speciation

[2]

Diuron Seagrass
Zostera

marina

Growth

reduction
5.0 [3][4]

Diuron Invertebrate
Meiofaunal

community

Significant

decline in

density

Environmenta

lly relevant

concentration

s

[5]

Irgarol 1051 Seagrass
Zostera

marina

Growth

reduction
1.0 [3][4]

Irgarol 1051 Invertebrate
Meiofaunal

community

Significant

decline in

density

Environmenta

lly relevant

concentration

s

[5]

Chlorothalonil Invertebrate
Mytilus edulis

(embryos)
EC50 0.025 - 0.159 [6][7]

Sea-Nine 211 Invertebrate
Mytilus edulis

(embryos)
EC50 0.038 - 0.372 [6][7]

Experimental Protocols
The assessment of the environmental impact of biocides relies on a suite of standardized

ecotoxicological tests. Below are summaries of key experimental protocols.

Water Column Toxicity Testing
Objective: To determine the acute and chronic toxicity of a biocide to organisms living in the

water column.

Methodology:
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Test Organisms: Standardized species of fish (e.g., Pimephales promelas), invertebrates

(e.g., Daphnia magna), and algae are cultured under controlled laboratory conditions.

Exposure: Organisms are exposed to a range of concentrations of the test biocide in a

static or flow-through system for a defined period (e.g., 96 hours for acute fish toxicity, 21

days for chronic invertebrate reproduction).

Endpoints: Measured effects include mortality (LC50 - lethal concentration for 50% of the

population), growth inhibition, and reproductive impairment (EC50 - effective concentration

for 50% of the population; LOEC - lowest observed effect concentration).

Data Analysis: Statistical methods are used to determine the concentration-response

relationship and calculate toxicity values.

Sediment Toxicity Testing
Objective: To assess the toxicity of biocides that accumulate in sediments to benthic

organisms.

Methodology:

Test Organism: Sediment-dwelling invertebrates, such as the amphipod Ampelisca abdita,

are commonly used.

Sediment Preparation: Test sediments are either collected from the field or prepared in the

laboratory by spiking clean sediment with known concentrations of the biocide.

Exposure: Test organisms are introduced into beakers containing the prepared sediment

and overlying water for a standard duration (e.g., 10 days).[8][9]

Endpoints: The primary endpoint is mortality, but sublethal effects like reburial success

and growth can also be assessed.

Reference: A negative control (clean sediment) is run in parallel to ensure the health of the

test organisms.

Signaling Pathways and Mechanisms of Toxicity
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Tributyltin (TBT): Endocrine Disruption
TBT is a well-known endocrine disruptor, primarily affecting the reproductive systems of

mollusks.

Tributyltin (TBT) Aromatase Enzyme
(CYP19)

Inhibits
Estrogens

(e.g., Estradiol)
Converts

Androgens
(e.g., Testosterone)

Imposex
(Development of male characteristics

in female gastropods)
Elevated levels contribute to

Reduced levels lead to

Click to download full resolution via product page

Mechanism of TBT-induced imposex in gastropods.

Modern Biocides: Photosynthesis Inhibition
Many modern "booster" biocides, such as Diuron and Irgarol 1051, are herbicides that target

the photosynthetic pathway in algae and plants.

Diuron / Irgarol 1051 Photosystem II (PSII)Binds to D1 protein Electron Transport ChainBlocks electron flow PhotosynthesisInhibition of

Click to download full resolution via product page

Inhibition of photosynthesis by Diuron and Irgarol 1051.

Experimental Workflow: Sediment Toxicity
Assessment
The following diagram illustrates a typical workflow for assessing the toxicity of sediment

contaminated with antifouling biocides.
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Preparation Phase

Exposure Phase

Analysis Phase

Sediment Collection
(Field or Lab-spiked)

Test Setup
(Sediment, Water, Organisms)

Test Organism Acclimation
(e.g., Amphipods)

10-day Incubation
(Controlled Conditions)

Endpoint Assessment
(Mortality, Sublethal Effects)

Statistical Analysis
(LC50, EC50)

Environmental Risk Assessment

Click to download full resolution via product page

Workflow for a 10-day static sediment toxicity test.

Conclusion
The transition away from highly toxic tributyltin-based biocides like Einecs 258-578-7
represents a significant step towards mitigating the environmental impact of antifouling

practices. However, this comparative review highlights that modern alternatives are not entirely

benign. Copper-based systems, along with their booster biocides, continue to pose a risk to

marine ecosystems. The development and adoption of non-toxic foul-release coatings and
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effective, biodegradable natural product-based antifoulants are crucial for the future of

environmentally sustainable marine industries. Continuous research, rigorous comparative

testing under standardized protocols, and a comprehensive understanding of the long-term

ecological effects of all antifouling agents are essential to ensure that the replacement of one

hazardous substance does not lead to the widespread adoption of another with unforeseen

environmental consequences.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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